Cas no 863460-65-5 (2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 863460-65-5
• MF: C₁₉H₁₄FN₅O₂S
• MW: 395.410165309906
• CID: 6466162
• Update Time: 2025-11-01

2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• Ethanone, 2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-1-(4-methoxyphenyl)-

• Inchi： 1S/C19H14FN5O2S/c1-27-15-8-2-12(3-9-15)16(26)10-28-19-17-18(21-11-22-19)25(24-23-17)14-6-4-13(20)5-7-14/h2-9,11H,10H2,1H3
• InChI Key： JJTMLDAAEQTQEY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 618.2±65.0 °C(Predicted)
• pka: 0.94±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

Introduction to 2-{3-(4-Fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 863460-65-5)

2-{3-(4-Fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one, with the CAS number 863460-65-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as triazolopyrimidines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a triazolopyrimidine core linked to a sulfanyl group and substituted with a 4-fluorophenyl and a 4-methoxyphenyl moiety. These functional groups contribute to its pharmacological properties and make it an attractive candidate for various therapeutic applications.

The synthesis of 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one typically involves multistep reactions, including the formation of the triazolopyrimidine core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies. The compound's stability and solubility properties are crucial for its use in pharmaceutical formulations, and ongoing research is focused on optimizing these parameters to enhance its bioavailability.

In terms of biological activity, 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has demonstrated potent inhibitory effects on various kinases, particularly those involved in cancer signaling pathways. Kinases are key enzymes that regulate cellular processes such as proliferation, differentiation, and apoptosis. By selectively inhibiting specific kinases, this compound can disrupt aberrant signaling cascades that contribute to cancer progression. Preclinical studies have shown that it effectively inhibits the growth of several cancer cell lines in vitro and exhibits antitumor activity in animal models.

Beyond its anticancer properties, 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has also been investigated for its potential as an antiviral agent. Recent research has highlighted its ability to inhibit viral replication by targeting specific viral enzymes or host factors essential for viral infection. This dual functionality makes it a versatile candidate for drug development, with potential applications in both oncology and virology.

The pharmacokinetic profile of 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one is another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows good tissue penetration and sustained plasma levels following administration. These characteristics are essential for ensuring effective drug delivery and maintaining therapeutic concentrations over time.

Toxicity assessments are an integral part of the drug development process. Preclinical toxicity studies have indicated that 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), further investigations are necessary to fully understand its potential side effects and long-term safety in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one in patients with various cancers. Early-phase trials have shown promising results, with some patients experiencing significant tumor regression and improved quality of life. These findings have generated considerable interest among researchers and clinicians alike.

In conclusion, 2-{3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 863460-65-5) represents a promising lead compound in the development of novel therapeutics for cancer and viral infections. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the ongoing quest for more effective treatments. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds the promise of making significant contributions to patient care.